Cas no 305338-18-5 (3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile)

3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile structure
305338-18-5 structure
Product Name:3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile
CAS No:305338-18-5
MF:C15H10I2N2
MW:472.062247753143
CID:5771444
PubChem ID:3270476
Update Time:2023-11-21

3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • F1021-0700
    • 3-(3,6-Diiodo-carbazol-9-yl)-propionitrile
    • AKOS002242843
    • STK927026
    • 305338-18-5
    • 3-(3,6-diiodocarbazol-9-yl)propanenitrile
    • 3-(3,6-diiodo-9H-carbazol-9-yl)propanenitrile
    • 9H-Carbazole-9-propanenitrile, 3,6-diiodo-
    • Inchi: 1S/C15H10I2N2/c16-10-2-4-14-12(8-10)13-9-11(17)3-5-15(13)19(14)7-1-6-18/h2-5,8-9H,1,7H2
    • InChI Key: LGHRNUMJBSKOIB-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=C(C=1)C1C=C(C=CC=1N2CCC#N)I

Computed Properties

  • Exact Mass: 471.89334g/mol
  • Monoisotopic Mass: 471.89334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 2.04±0.1 g/cm3(Predicted)
  • Boiling Point: 506.0±50.0 °C(Predicted)

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